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Compound of Interest

Compound Name: 1-Nitropropene

Cat. No.: B1615415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for key chemical

transformations involving 1-nitropropene and its derivatives. 1-Nitropropenes are versatile

synthetic intermediates, primarily utilized for their electron-deficient double bond which makes

them excellent substrates for a variety of nucleophilic and cycloaddition reactions. Their

reaction products, particularly chiral nitroalkanes and amines, are valuable building blocks in

the synthesis of pharmaceuticals and other biologically active molecules.

Application Note 1: Synthesis of 1-Phenyl-2-
nitropropene via the Henry Reaction
The Henry (or nitroaldol) reaction is a classical carbon-carbon bond-forming reaction used to

synthesize β-nitro alcohols. For 1-phenyl-2-nitropropene, the reaction involves a base-

catalyzed condensation of benzaldehyde with nitroethane, followed by dehydration to yield the

nitroalkene.[1][2] This compound serves as a crucial precursor in the pharmaceutical industry,

notably in the synthesis of amphetamine-class drugs like Adderall.[1][3][4]

Reaction Pathway: Henry Reaction and Dehydration
The synthesis proceeds in two main stages: a nitroaldol addition and a subsequent dehydration

step, which can occur in situ.[4]
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General Mechanism of the Henry Reaction for 1-Phenyl-2-nitropropene Synthesis

Step 1: Nitroaldol Addition

Step 2: Dehydration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1615415#protocols-for-1-nitropropene-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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